Cas no 2679950-45-7 (tert-butyl (3S)-3-(fluorosulfonyl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-(fluorosulfonyl)methylpiperidine-1-carboxylate
• CAS No: 2679950-45-7
• MF: C₁₁H₂₀FNO₄S
• MW: 281.344205856323
• MDL: MFCD34185750
• CID: 5464876
• PubChem ID: 165942384
• Update Time: 2025-06-09

tert-butyl (3S)-3-(fluorosulfonyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z4465246942
• tert-butyl (3S)-3-[(fluorosulfonyl)methyl]piperidine-1-carboxylate
• tert-butyl (3S)-3-(fluorosulfonyl)methylpiperidine-1-carboxylate

• MDL： MFCD34185750
• Inchi： 1S/C11H20FNO4S/c1-11(2,3)17-10(14)13-6-4-5-9(7-13)8-18(12,15)16/h9H,4-8H2,1-3H3/t9-/m0/s1
• InChI Key： KGVHXTDVFVZFMK-VIFPVBQESA-N
• SMILES： S(C[C@@H]1CN(C(=O)OC(C)(C)C)CCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 281.10970745 g/mol
• Monoisotopic Mass: 281.10970745 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.1
• Molecular Weight: 281.35

Additional information on tert-butyl (3S)-3-(fluorosulfonyl)methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl (3S)-3-(fluorosulfonyl)methylpiperidine-1-carboxylate (CAS No. 2679950-45-7)

The compound tert-butyl (3S)-3-(fluorosulfonyl)methylpiperidine-1-carboxylate (CAS No. 2679950-45-7) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorosulfonyl group and a piperidine backbone, makes it a valuable building block for the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in peptide coupling, enzyme inhibition, and prodrug development. The growing demand for chiral intermediates and sulfonyl-containing compounds in drug discovery further underscores its importance.

In recent years, the focus on sustainable chemistry and green synthesis has driven interest in optimizing the production of tert-butyl (3S)-3-(fluorosulfonyl)methylpiperidine-1-carboxylate. Innovations in catalytic fluorination and asymmetric synthesis have improved its accessibility, addressing challenges like regioselectivity and yield optimization. These advancements align with the broader trend of minimizing environmental impact while maintaining high purity standards, a topic frequently queried in academic and industrial forums.

The stereochemistry of this compound, denoted by the (3S) configuration, is critical for its application in stereoselective reactions. This aspect is particularly relevant to researchers investigating enzyme-substrate interactions or designing targeted therapeutics. Online discussions often highlight the need for reliable chiral purity analysis methods, such as HPLC or NMR spectroscopy, to ensure consistency in experimental outcomes. Additionally, the tert-butyloxycarbonyl (Boc) protecting group in its structure offers versatility in multi-step syntheses, a feature widely explored in medicinal chemistry workflows.

From a commercial perspective, tert-butyl (3S)-3-(fluorosulfonyl)methylpiperidine-1-carboxylate is often sourced for high-throughput screening libraries and lead compound optimization. Its compatibility with cross-coupling reactions and click chemistry platforms makes it a staple in fragment-based drug design. Searches for scalable synthesis protocols and supplier reliability reflect the practical concerns of procurement specialists. Furthermore, its stability under ambient storage conditions and compatibility with common organic solvents are frequently cited advantages in technical literature.

Emerging trends in AI-driven molecular modeling have also brought attention to compounds like tert-butyl (3S)-3-(fluorosulfonyl)methylpiperidine-1-carboxylate. Computational studies leverage its structural motifs to predict binding affinities or metabolic pathways, answering frequent queries about in silico validation techniques. This intersection of experimental and theoretical chemistry highlights the compound's relevance in modern drug discovery pipelines.

In summary, tert-butyl (3S)-3-(fluorosulfonyl)methylpiperidine-1-carboxylate (CAS No. 2679950-45-7) represents a nexus of synthetic utility, stereochemical precision, and industrial applicability. Its role in advancing precision medicine and agrochemical innovation continues to inspire both academic inquiry and commercial development, solidifying its position as a cornerstone in contemporary organic synthesis.